[(1R,3S)-3-(Bromomethyl)-2,2-difluorocyclopropyl]benzene
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
[(1R,3S)-3-(Bromomethyl)-2,2-difluorocyclopropyl]benzene is a chemical compound that has gained attention in the scientific community due to its potential applications in drug discovery and development. This cyclopropyl-containing compound has unique properties that make it an attractive target for synthesis and study. In
Scientific Research Applications
Synthesis of Chiral Ligands and Catalysts
The compound was utilized in the synthesis of enantiomerically pure chiral ligands, such as (1R,1‘R)-1,3-bis[1-(diphenylphosphino)ethyl]benzene, which are crucial for asymmetric catalysis. Notably, these ligands have been employed in the synthesis of palladium(II) and platinum(II) complexes, which demonstrated potential as catalysts in asymmetric aldol reactions (Longmire et al., 1998).
Development of Novel Organic Molecules
The compound served as a precursor in the synthesis of benzamide derivatives, showcasing its utility in the creation of non-peptide CCR5 antagonists (Bi, 2015). Additionally, it played a role in the synthesis of polymers with unique properties, such as polyphenylenes with high solubility in organic solvents, which were synthesized through Suzuki coupling reactions (Cianga & Yagcı, 2002).
Fluorescence Studies
The compound contributed to the development of fluorescent materials, as demonstrated by the synthesis and study of the fluorescence properties of 1-Bromo-4-(2,2-diphenylvinyl)benzene, which exhibited interesting fluorescence characteristics in both solution and solid state (Liang Zuo-qi, 2015).
Green Chemistry Applications
It's been used in green and efficient Diels-Alder electro-organic cyclization reactions, signifying its potential in environmentally friendly chemical processes (Habibi et al., 2015).
properties
IUPAC Name |
[(1R,3S)-3-(bromomethyl)-2,2-difluorocyclopropyl]benzene |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9BrF2/c11-6-8-9(10(8,12)13)7-4-2-1-3-5-7/h1-5,8-9H,6H2/t8-,9-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OGBOSSUEGACYCT-IUCAKERBSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2C(C2(F)F)CBr |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)[C@H]2[C@@H](C2(F)F)CBr |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9BrF2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.08 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[(1R,3S)-3-(Bromomethyl)-2,2-difluorocyclopropyl]benzene |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.